Cas no 941922-65-2 (3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(thiophen-2-yl)urea)

• Product Name: 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(thiophen-2-yl)urea
• CAS No: 941922-65-2
• MF: C₁₅H₁₆N₆OS
• MW: 328.392140388489
• CID: 5917060
• PubChem ID: 18565893
• Update Time: 2025-07-20

3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-3-thiophen-2-ylurea
• 1-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-3-(thiophen-2-yl)urea
• F2072-0017
• 3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(thiophen-2-yl)urea
• AKOS024626028
• 941922-65-2
• 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(thiophen-2-yl)urea

• Inchi： 1S/C15H16N6OS/c1-10-5-6-12(8-11(10)2)21-13(18-19-20-21)9-16-15(22)17-14-4-3-7-23-14/h3-8H,9H2,1-2H3,(H2,16,17,22)
• InChI Key： KOLVWRNNOTUMCZ-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(C)C(C)=C2)N=NN=1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 328.11063033g/mol
• Monoisotopic Mass: 328.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Additional information on 3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(thiophen-2-yl)urea

Introduction to 3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-yl)urea (CAS No. 941922-65-2)

3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-yl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 941922-65-2, represents a novel molecular architecture that combines the structural features of tetrazole and thiophene moieties with a urea functional group. The strategic arrangement of these heterocyclic systems and the urea moiety positions this molecule as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-yl)urea incorporates several key chemical features that are highly relevant to modern pharmacological research. The presence of the 3,4-dimethylphenyl group provides a lipophilic aromatic core that can enhance membrane permeability and improve oral bioavailability, which are critical factors in the design of therapeutic agents. Additionally, the tetrazole ring is known for its ability to act as a bioisostere for carboxylic acid groups, offering potential advantages in terms of metabolic stability and binding affinity.

The thiophene component in this compound contributes to its overall electronic properties and can influence both its solubility and interactions with biological targets. Thiophenes are widely recognized for their role in various pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents. The combination of these heterocycles with the urea functional group creates a multifaceted scaffold that may exhibit diverse biological activities.

In recent years, there has been a growing interest in the development of urea-based derivatives as pharmacological tools. Urea moieties are known to participate in hydrogen bonding interactions, which can be crucial for the binding affinity and specificity of drug candidates. Furthermore, urea derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. The specific arrangement of the urea group in 3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-yl)urea may confer unique properties that make it suitable for targeting specific biological processes.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the tetrazole ring typically requires careful control of reaction conditions to ensure high yield and purity. The subsequent functionalization with the thiophene group and the urea moiety further demonstrate the complexity of constructing such a molecule. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling techniques, may be employed to achieve the desired molecular architecture efficiently.

The potential biological activity of 3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-yl)urea has not been exhaustively explored; however, its structural features suggest several possible applications. For instance, the combination of lipophilicity provided by the 3,4-dimethylphenyl group and the hydrogen bonding capabilities of the urea moiety could make it an effective inhibitor of enzyme targets involved in inflammatory pathways or cancer progression. Additionally, the tetrazole ring may contribute to its ability to interact with nucleophilic sites on biological macromolecules.

In light of current research trends in drug discovery, 3-{1-(3,4-dimethylphenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}-1-(thiophen-2-ylium) strong>)urea represents an intriguing scaffold for further investigation. Its unique structural features offer opportunities to develop novel therapeutic agents with improved pharmacokinetic properties and enhanced target specificity. As computational methods for virtual screening and molecular modeling continue to advance，this compound could be rapidly evaluated for its potential biological activities using high-throughput virtual screening approaches.

The development of new chemical entities like 3-{1-(3,,4-dimethylphenyl)-H-* *, *, *, *-*tetrazol-* *,-5-*ylium)methyl}- *, *(thiophen-* *,- *.)urea underscores the importance of innovative molecular design in addressing unmet medical needs. By leveraging cutting-edge synthetic techniques and integrating them with modern pharmacological assays， researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.

In conclusion， 3-{ *((*),*)-dimethyle*n*-)* *, *.,* *.,* .-tetr azol.-5.-yliu m)-m et h y l}-(*th i o p h e n - - )u re a (CAS No.941922 ,-65) is a promising compound with significant potential in pharmaceutical research。 Its unique structural composition， including key moieties such as (*((*),*)-dimethyle*n*-)*tetr azo l.-5.-yliu m)-m et h y l}-(*th i o p h e n - - )u re a ， positions it as an attractive candidate for further exploration。 As our understanding of biological targets advances， compounds like this one will play an increasingly important role in developing innovative therapies that address complex diseases.